Cas no 1259965-43-9 (N-Boc-RS-2-Nitrophenylglycine)

• Product Name: N-Boc-RS-2-Nitrophenylglycine
• CAS No: 1259965-43-9
• MF: C₁₃H₁₆N₂O₆
• MW: 296.275943756104
• CID: 5306486
• Update Time: 2025-05-26

N-Boc-RS-2-Nitrophenylglycine Chemical and Physical Properties

Names and Identifiers

• N-Boc-RS-2-Nitrophenylglycine
• tert-Butoxycarbonylamino-(2-nitro-phenyl)-acetic acid

• Inchi： 1S/C13H16N2O6/c1-13(2,3)21-12(18)14(8-11(16)17)9-6-4-5-7-10(9)15(19)20/h4-7H,8H2,1-3H3,(H,16,17)
• InChI Key： IHHHNFDLJGTHOL-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C1=CC=CC=C1[N+]([O-])=O)C(OC(C)(C)C)=O

Additional information on N-Boc-RS-2-Nitrophenylglycine

N-Boc-RS-2-Nitrophenylglycine: A Comprehensive Overview

The compound with CAS No. 1259965-43-9, known as N-Boc-RS-2-Nitrophenylglycine, is a significant molecule in the field of organic chemistry and pharmacology. This compound is a derivative of RS-2-nitrophenylglycine, which has been extensively studied for its potential applications in drug discovery and chemical synthesis. The N-Boc protecting group adds versatility to the molecule, making it a valuable intermediate in peptide synthesis and other chemical reactions.

RS-2-nitrophenylglycine is a chiral amino acid derivative that has gained attention due to its unique properties. The presence of the nitro group on the aromatic ring introduces electronic effects that can influence the molecule's reactivity and selectivity. Recent studies have explored the use of this compound in asymmetric synthesis, where its chiral center plays a crucial role in generating enantiomerically enriched products. This has implications for the development of novel pharmaceutical agents, as enantioselective synthesis is a cornerstone of modern drug design.

The N-Boc protecting group, which stands for tert-butoxycarbonyl, is widely used in peptide chemistry to protect the amino group during synthesis. This group is easily removable under acidic conditions, making it ideal for multi-step syntheses where precise control over functional groups is essential. The combination of the N-Boc group with RS-2-nitrophenylglycine creates a versatile building block that can be incorporated into larger molecules, such as peptides or peptidomimetics, with high precision.

Recent advancements in computational chemistry have allowed researchers to better understand the electronic and steric properties of N-Boc-RS-2-nitrophenylglycine. Quantum mechanical calculations have provided insights into the molecule's conformational flexibility and reactivity, which are critical for predicting its behavior in various chemical reactions. These studies have also highlighted the potential of this compound as a substrate for enzymatic catalysis, particularly in the context of biocatalytic transformations.

In terms of applications, N-Boc-RS-2-nitrophenylglycine has been explored in the development of bioactive molecules. Its nitrophenyl group can act as a bioisostere for other functional groups, making it a valuable tool in medicinal chemistry. For instance, researchers have investigated its role in designing inhibitors for protein kinases, which are key targets in cancer therapy. The chiral center introduced by the RS configuration adds another layer of complexity and functionality to these inhibitors, potentially enhancing their efficacy and selectivity.

The synthesis of N-Boc-RS-2-nitrophenylglycine involves several steps that require careful optimization. Starting from 2-nitrobenzaldehyde, the molecule undergoes aldimine formation, followed by reduction to yield the corresponding amino alcohol intermediate. Subsequent protection with an N-Boc group completes the synthesis process. This multi-step approach ensures high purity and stereochemical integrity, which are essential for downstream applications.

From an analytical perspective, N-Boc-RS-2-nitrophenylglycine has been characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These analyses confirm the molecule's structure and provide insights into its dynamic behavior at the molecular level. Such data are invaluable for researchers working on structure-function relationships or developing new synthetic methodologies.

Looking ahead, the potential applications of N-Boc-RS-2-nitrophenylglycine are vast and continue to evolve with advancements in chemical science. Its role as a building block in complex molecule synthesis positions it as an important tool for chemists and pharmacologists alike. As research into this compound progresses, it is likely to contribute significantly to the development of new therapeutic agents and materials with tailored properties.

In conclusion, N-Boc-RS-2-nitrophenylglycine (CAS No. 1259965-43-9) is a versatile and intriguing compound with wide-ranging applications in organic chemistry and pharmacology. Its unique structure, combined with advanced synthetic methods and computational insights, makes it a valuable asset in modern chemical research.